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Compound of Interest

Compound Name: 6-Ethoxy-5-methylnicotinaldehyde

Cat. No.: B597603

For researchers and professionals in drug development, 6-ethoxy-5-methylnicotinaldehyde
has emerged as a valuable synthetic intermediate. This technical guide provides a
comprehensive overview of its properties, synthesis, and potential applications, with a focus on
experimental details and data.

Core Properties and Identification

6-Ethoxy-5-methylnicotinaldehyde, a substituted pyridine derivative, is identified by the
Chemical Abstracts Service (CAS) number 1224604-16-3. It is also known by its synonyms,
including 2-ethoxy-3-methylpyridine-5-carboxaldehyde and 6-ethoxy-5-methylpyridine-3-
carbaldehyde. While the CAS number 1128-75-2 has been intermittently associated with this
compound, it has also been linked to several other distinct chemical structures, indicating a
probable discrepancy in public databases. For clarity and accuracy, this guide will refer to CAS
No. 1224604-16-3 for 6-ethoxy-5-methylnicotinaldehyde.

Table 1: Physicochemical Properties of 6-Ethoxy-5-methylnicotinaldehyde
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Property Value

Molecular Formula CoH11NO2

Molecular Weight 165.19 g/mol

Appearance (Not specified in available literature)
Boiling Point (Not specified in available literature)
Melting Point (Not specified in available literature)
Solubility (Not specified in available literature)

Note: Quantitative physicochemical data beyond the molecular formula and weight are not
readily available in the public domain and would require experimental determination.

Synthetic Pathways

The synthesis of 6-ethoxy-5-methylnicotinaldehyde is not extensively detailed in readily
accessible scientific literature. However, based on general principles of pyridine chemistry, a
plausible synthetic route can be conceptualized. This would likely involve the introduction of the
ethoxy, methyl, and aldehyde functionalities onto a pyridine ring through a series of controlled
reactions.

A potential synthetic workflow is outlined below. It is important to note that this is a theoretical
pathway and would require experimental validation and optimization.
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Figure 1: A plausible synthetic pathway for 6-ethoxy-5-methylnicotinaldehyde.
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Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-Ethoxy-3-methyl-5-bromopyridine

To a solution of sodium ethoxide (prepared by dissolving a stoichiometric equivalent of
sodium metal in anhydrous ethanol) is added 2-chloro-3-methyl-5-bromopyridine.

e The reaction mixture is heated at reflux for a specified period, with reaction progress
monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

e Upon completion, the solvent is removed under reduced pressure.

e The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and
brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield
the crude product.

Purification is achieved via column chromatography on silica gel.
Step 2: Synthesis of 6-Ethoxy-5-methylnicotinaldehyde

o A solution of 2-ethoxy-3-methyl-5-bromopyridine in an anhydrous aprotic solvent (e.g.,
tetrahydrofuran) is cooled to a low temperature (e.g., -78 °C) under an inert atmosphere
(e.g., argon).

e A solution of n-butyllithium in hexanes is added dropwise, and the mixture is stirred for a
short period to allow for metal-halogen exchange.

o Anhydrous N,N-dimethylformamide (DMF) is then added dropwise, and the reaction is
allowed to slowly warm to room temperature.

e The reaction is quenched by the addition of a saturated aqueous solution of ammonium
chloride.

e The product is extracted with an organic solvent, and the combined organic layers are
washed, dried, and concentrated.
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e The final product, 6-ethoxy-5-methylnicotinaldehyde, is purified by column

chromatography.

Role as a Synthetic Intermediate

The aldehyde functional group in 6-ethoxy-5-methylnicotinaldehyde makes it a versatile
intermediate for a variety of chemical transformations, particularly in the synthesis of more

complex molecules for pharmaceutical applications.
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Figure 2: Potential synthetic applications of 6-ethoxy-5-methylnicotinaldehyde.

Key Experimental Protocols

Reductive Amination:
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e To a solution of 6-ethoxy-5-methylnicotinaldehyde in a suitable solvent (e.g.,
dichloromethane or 1,2-dichloroethane) is added the desired primary or secondary amine.

 After a brief stirring period, a reducing agent such as sodium triacetoxyborohydride is added
in portions.

e The reaction is stirred at room temperature until completion, as monitored by TLC.
e The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

e The product is extracted, and the combined organic layers are washed, dried, and
concentrated.

 Purification is performed by column chromatography.
Wittig Reaction:

e Aphosphonium salt is suspended in an anhydrous solvent (e.g., THF) and deprotonated with
a strong base (e.g., n-butyllithium or sodium hydride) to generate the ylide.

e A solution of 6-ethoxy-5-methylnicotinaldehyde in the same solvent is added dropwise to
the ylide solution at an appropriate temperature.

e The reaction is stirred until completion and then quenched.

e Workup and purification are carried out using standard procedures to isolate the desired
alkene.

Spectroscopic Data

Detailed and verified spectroscopic data for 6-ethoxy-5-methylnicotinaldehyde are not widely
published. For definitive structural confirmation, the following analyses would be required:

Table 2: Required Spectroscopic Analysis

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b597603?utm_src=pdf-body
https://www.benchchem.com/product/b597603?utm_src=pdf-body
https://www.benchchem.com/product/b597603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Technique Expected Key Features

- Aromatic protons on the pyridine ring. - Singlet

for the aldehyde proton (~9-10 ppm). - Quartet

1H NMR _ _
and triplet for the ethoxy group. - Singlet for the
methyl group.
- Carbonyl carbon of the aldehyde (~190-200
13C NMR ppm). - Aromatic carbons of the pyridine ring. -

Carbons of the ethoxy and methyl groups.

- Strong C=0 stretching vibration for the

aldehyde (~1700 cm™1). - C-H stretching of the
IR Spectroscopy aldehyde proton (~2820 and 2720 cm™1). - C-O

stretching for the ethoxy group. - Aromatic C=C

and C=N stretching vibrations.

- Molecular ion peak corresponding to the
Mass Spectrometry molecular weight (165.19). - Characteristic

fragmentation pattern.

Conclusion

6-Ethoxy-5-methylnicotinaldehyde represents a promising, albeit not yet extensively
documented, synthetic intermediate. Its structure offers multiple points for chemical
modification, making it a potentially valuable building block in the synthesis of novel
compounds for drug discovery and other applications. Further research is needed to fully
characterize this compound and explore its synthetic utility. The experimental frameworks
provided in this guide offer a starting point for researchers interested in leveraging the potential
of 6-ethoxy-5-methylnicotinaldehyde in their synthetic endeavors.

 To cite this document: BenchChem. [6-Ethoxy-5-methylnicotinaldehyde: A Key Intermediate
in Synthetic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597603#6-ethoxy-5-methylnicotinaldehyde-as-a-
synthetic-intermediate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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